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Compound of Interest

Compound Name: 4-Bromo-1-iodo-2-nitrobenzene

Cat. No.: B037996

Application Note: Synthesis of 4-Bromo-1-iodo-
2-nitrobenzene

For Research Use Only. Not Intended for Diagnostic or Therapeutic Use.[1]

Abstract

This document outlines the chemical principles and a general laboratory-scale synthesis
strategy for 4-Bromo-1-iodo-2-nitrobenzene. This compound is a valuable intermediate in
organic synthesis.[2] The described methodology involves a multi-step process commencing
from a commercially available starting material. The protocol emphasizes laboratory safety and
provides a conceptual framework rather than a detailed, step-by-step guide. All procedures
involving hazardous materials should be conducted by trained chemists in a properly equipped
chemical laboratory with appropriate safety measures in place.

Compound Data
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Property Value

Chemical Name 4-Bromo-1-iodo-2-nitrobenzene[3]
CAS Number 112671-42-8[3][4]

Molecular Formula CeH3BrINO2[2][3][5]

Molecular Weight 327.90 g/mol [3][5][6]

Appearance Off-white to cream-colored powder[5]
Melting Point 187°C to 195°C[5]

Synthesis Pathway Overview

The synthesis of 4-Bromo-1-iodo-2-nitrobenzene can be approached through various routes.
A common and logical strategy involves the diazotization of a substituted aniline, followed by a
Sandmeyer-type reaction. This general pathway is illustrated below.

Starting Material Intermediate Final Product
Diazotization Iodination

4-Bromo-2-nitroaniline NaNOsz, H2504, 0-5%C 4-Bromo-2-nitrobenzenediazonium Salt Klor Nal = 4-Bromo-1-iodo-2-nitrobenzene =

Click to download full resolution via product page
Caption: General synthetic route for 4-Bromo-1-iodo-2-nitrobenzene.

Experimental Protocol: A Conceptual Framework

This protocol is for informational purposes only. Researchers must consult peer-reviewed
literature and the Safety Data Sheet (SDS) for all reagents before commencing any

experimental work.

Step 1: Diazotization of 4-Bromo-2-nitroaniline
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The synthesis begins with the diazotization of 4-bromo-2-nitroaniline. This reaction is typically
carried out in a highly acidic aqueous medium at low temperatures (0-5°C) to ensure the
stability of the resulting diazonium salt.

e 4-Bromo-2-nitroaniline is dissolved in a mixture of concentrated sulfuric acid and water.
e The solution is cooled in an ice bath to a temperature between 0°C and 5°C.

e A pre-cooled aqueous solution of sodium nitrite (NaNO3) is added dropwise to the aniline
solution while maintaining the low temperature.[7][8] The temperature must be strictly
controlled, as diazonium salts can be explosive when dry and may decompose at higher
temperatures in solution.[7][9]

Step 2: lodination via Sandmeyer-type Reaction

The intermediate diazonium salt is then converted to the final product by reaction with an iodide
salt.

e A solution of potassium iodide (KI) or sodium iodide (Nal) in water is prepared.[7][8]

e The cold diazonium salt solution is added slowly to the iodide solution.[9] This often results in
the evolution of nitrogen gas and the precipitation of the crude product.[9][10]

e The reaction mixture is allowed to warm to room temperature to ensure the reaction goes to
completion.

Step 3: Isolation and Purification
e The precipitated solid product is collected by vacuum filtration.
e The crude product is washed with water to remove inorganic salts.

» Further purification is typically achieved by recrystallization from a suitable solvent, such as
ethanol, to yield the final, purified 4-Bromo-1-iodo-2-nitrobenzene.[7]

Safety and Hazard Information
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Hazard Statement: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and
serious eye irritation. Suspected of causing genetic defects.[11][12]

Precautionary Measures:

Engineering Controls: All operations should be performed in a well-ventilated fume hood.[11]
[13]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection.[11][14]

» Handling: Avoid contact with skin, eyes, and clothing.[13] Do not breathe dust.[13] Wash
hands thoroughly after handling.[11][14]

e Storage: Store in a cool, dry, and dark place in a tightly sealed container.[13] Store locked
up.[11]

o Fire: Use dry chemical, foam, water spray, or carbon dioxide as extinguishing media.[11]
Thermal decomposition can release irritating and toxic gases, including nitrogen oxides,
carbon oxides, and hydrogen bromide/iodide.[12][15]

This information is a summary. Always consult the full Safety Data Sheet (SDS) before handling
any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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